[1-(3-Pyridin-4-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine dihydrochloride

• IUPAC Name: 1-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine;dihydrochloride
• InChI: InChI=1S/C13H16N4O.2ClH/c14-13(6-2-1-3-7-13)12-16-11(17-18-12)10-4-8-15-9-5-10;;/h4-5,8-9H,1-3,6-7,14H2;2*1H
• InChI Key: WVXLOHWPXHPXAD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C2=NC(=NO2)C3=CC=NC=C3)N.Cl.Cl
• Molecular Formula: C13H18Cl2N4O
• Molecular Weight: 317.21 g/mol

Description

“[1-(3-Pyridin-4-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine dihydrochloride” is a chemical compound with an empirical formula of C11H11F3N4O3. It is a solid substance. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. The method allows to obtain structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular weight of this compound is 304.23 g/mol. The SMILES string is NC(C)C1=NC(C2=CC=NC=C2)=NO1.OC(C(F)(F)F)=O. The InChI is 1S/C9H10N4O.C2HF3O2/c1-6(10)9-12-8(13-14-9)7-2-4-11-5-3-7;3-2(4,5)1(6)7/h2-6H,10H2,1H3;(H,6,7).

Chemical Reactions Analysis

The 1,2,4-oxadiazole ring can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. Its molecular weight is 304.23 g/mol. The compound has a topological polar surface area of 75.6 Ų.

Scientific Research Applications

Antiviral Applications

. This suggests potential use in the development of new antiviral medications, especially considering the limited range of medicines available for diseases like smallpox.

Anticancer Activity

. They have been found to interact with cancer cell lines, indicating a potential role in the development of new cancer therapies.

Enzyme Inhibition

. This application is crucial in the design of drugs that can modulate enzymatic pathways, which is a common strategy in the treatment of various diseases.

Herbicide Development

. This application is significant for agricultural sciences and the development of more effective and possibly safer agrochemicals.

Antifungal and Anti-inflammatory Properties

. This broadens the scope of their use in pharmaceuticals, particularly in the treatment of infections and inflammatory conditions.

Pharmacological Surrogates

. This property allows them to mimic the biological effects of other more common functional groups in drug molecules.

Mechanism of Action

Target of Action

The primary target of [1-(3-Pyridin-4-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine dihydrochloride is the G-protein bile acid receptor 1 (GPBAR1) . GPBAR1 has emerged as a prominent target for the treatment of metabolic and inflammatory diseases including type 2 diabetes, obesity, and non-alcoholic steatohepatitis .

Mode of Action

The interaction of this compound with its target, GPBAR1, results in the activation of this receptor . This activation can lead to various downstream effects that can influence metabolic and inflammatory pathways .

Biochemical Pathways

Upon activation by this compound, GPBAR1 can influence several biochemical pathways. For instance, it can induce the mRNA expression of the GPBAR1 target gene pro-glucagon . This can have downstream effects on glucose metabolism and insulin secretion, which are critical in the management of metabolic disorders like type 2 diabetes .

Pharmacokinetics

The compound’s ability to selectively activate gpbar1 over other bile acid receptors suggests that it may have favorable absorption, distribution, metabolism, and excretion (adme) properties . These properties could potentially impact the compound’s bioavailability and efficacy .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the modulation of GPBAR1 activity. This can lead to changes in gene expression, such as the induction of pro-glucagon mRNA expression . These changes can ultimately influence metabolic and inflammatory processes, potentially providing therapeutic benefits in conditions like type 2 diabetes and obesity .

Action Environment

Factors such as ph, temperature, and the presence of other biological molecules could potentially influence the compound’s interaction with gpbar1 and its subsequent effects .

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral. The hazard statements include H301. The precautionary statements include P301 + P310. It is stored under the storage class code 6.1C, which is for combustible, acute toxic Cat.3 / toxic compounds or compounds which causing chronic effects.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have potential applications in the development of energetic materials, fluorescent dyes, OLEDs, sensors, as well as insecticides.